1-Acetyl-3-(BOC-Amino)pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Acetyl-3-(BOC-Amino)pyrrolidine” is a chemical compound with the molecular formula C11H20N2O3 and a molecular weight of 228.29 . It is also known as “tert-butyl N-(1-acetylpyrrolidin-3-yl)carbamate” or "tert-butyl 1-acetyl-3-pyrrolidinylcarbamate" .
Molecular Structure Analysis
The molecule contains a total of 36 bonds, including 16 non-H bonds, 2 multiple bonds, 4 rotatable bonds, 2 double bonds, 1 five-membered ring, 1 tertiary amide (aliphatic), 1 (thio-) carbamate (aliphatic), and 1 Pyrrolidine .
Physical And Chemical Properties Analysis
“1-Acetyl-3-(BOC-Amino)pyrrolidine” has a molecular weight of 228.29 and a molecular formula of C11H20N2O3 . The compound is characterized by its ability to efficiently explore the pharmacophore space due to sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional (3D) coverage due to the non-planarity of the ring .
Scientific Research Applications
Chemical Synthesis
“1-Acetyl-3-(BOC-Amino)pyrrolidine” is a chemical compound with the molecular formula C11H20N2O3 . It is used as a starting material in various chemical synthesis processes .
Peptide Research
This compound is used in peptide research, particularly in the study of G-protein coupled receptors . These receptors play a crucial role in many biological processes, and understanding their function can lead to the development of new therapeutic strategies.
Future Directions
Pyrrolidine derivatives, including “1-Acetyl-3-(BOC-Amino)pyrrolidine”, have potential for further exploration in drug discovery due to their versatile scaffold and wide range of biological activities . They can be employed in traditional and modern medicine, or can be used as leads for drug discovery and development .
properties
IUPAC Name |
tert-butyl N-(1-acetylpyrrolidin-3-yl)carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O3/c1-8(14)13-6-5-9(7-13)12-10(15)16-11(2,3)4/h9H,5-7H2,1-4H3,(H,12,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCOCMEGQRKOYAP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(C1)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.